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Compound of Interest

Compound Name: DPhPC

Cat. No.: B15604971

Get Quote

For researchers, scientists, and professionals in drug development, 1,2-diphytanoyl-sn-glycero-

3-phosphocholine (DPhPC) stands as a cornerstone lipid for in vitro studies. Its unique

properties make it an invaluable tool for creating stable model membranes to investigate ion

channels, membrane proteins, and drug delivery systems. This in-depth technical guide

provides a comprehensive overview of DPhPC, including its chemical identity, material safety

data, experimental protocols, and its role in biophysical research.

Core Properties and Identification
DPhPC is a synthetic phospholipid distinguished by its branched phytanoyl acyl chains. This

structural feature imparts exceptional stability and very low ion and water permeability to lipid

bilayers, making them an ideal matrix for reconstituting and studying membrane proteins.[1]
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Property Value Reference

CAS Number 207131-40-6

Molecular Formula C₄₈H₉₆NO₈P

Molecular Weight 846.25 g/mol

Appearance Off-white solid

Purity >98%

Solubility Soluble in chloroform

Storage Temperature -20°C

Material Safety and Handling
While a comprehensive Material Safety Data Sheet (MSDS) for DPhPC is not readily available

in public domains, information from suppliers and related compounds suggests the following

handling and safety precautions.
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Aspect Recommendation

Handling

Avoid inhalation, and contact with skin and

eyes. Use in a well-ventilated area. Wear

appropriate personal protective equipment

(PPE), including gloves and safety glasses.

Storage

Store in a tightly sealed container in a freezer at

-20°C. For long-term storage, it is recommended

to store under an inert gas like argon or

nitrogen.

First Aid (General)

Eye Contact: Immediately flush with plenty of

water for at least 15 minutes. Skin Contact:

Wash off with soap and plenty of water.

Inhalation: Move to fresh air. Ingestion: Rinse

mouth with water. Seek medical attention if

symptoms persist.

Stability
Stable under recommended storage conditions.

Avoid exposure to strong oxidizing agents.

Experimental Protocols and Applications
DPhPC is predominantly used in the formation of liposomes and planar lipid bilayers for a

variety of biophysical and pharmaceutical research applications.

Liposome Preparation via Sonication
This protocol outlines a general method for preparing DPhPC liposomes, which can be

adapted for encapsulating drugs or other molecules.

Materials:

DPhPC powder

Buffer of choice (e.g., 20 mM HEPES, 100 mM NaCl, pH 7.4)

Glass vial
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Probe-tip sonicator

Microcentrifuge

Procedure:

Weigh the desired amount of DPhPC powder and transfer it to a clean glass vial.

Add the appropriate volume of buffer to achieve the desired lipid concentration.

Vortex the mixture to hydrate the lipid powder, which will result in a milky white suspension of

multilamellar vesicles (MLVs).

To create smaller, unilamellar vesicles (SUVs), sonicate the suspension using a probe-tip

sonicator. A typical setting is a 20% duty cycle with pulses of 2 seconds followed by a 2-

second rest period to prevent overheating.[2][3]

Repeat the sonication cycle several times. The total sonication time will influence the final

size distribution of the liposomes.[3]

After sonication, centrifuge the sample to pellet any titanium particles from the sonicator

probe and larger, unreconstituted lipid aggregates.[2]

Carefully collect the supernatant containing the liposome suspension.

Liposome Preparation
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Fig 1. Workflow for DPhPC liposome preparation.

Ion Channel Reconstitution in Planar Lipid Bilayers
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DPhPC's high electrical resistance and stability make it an excellent choice for creating planar

lipid bilayers to study the function of reconstituted ion channels via electrophysiology.[1]

Materials:

DPhPC in a suitable organic solvent (e.g., decane)

Aperture substrate (e.g., Teflon cup with a small hole)

Aqueous buffer solution (e.g., 1 M KCl)

Ag/AgCl electrodes

Purified ion channel protein

Electrophysiology amplifier and data acquisition system

Procedure:

Form a DPhPC bilayer across the aperture in the substrate by "painting" a small amount of

the lipid solution over the hole. The bilayer will spontaneously thin and form a solvent-free

membrane.

Verify the formation and stability of the bilayer by measuring its capacitance and resistance.

A stable DPhPC bilayer will have a high resistance (in the GΩ range).

Introduce the purified ion channel protein, often solubilized in a mild detergent, to the

aqueous solution on one side of the bilayer.

The ion channels will spontaneously insert into the DPhPC bilayer.

Record the ion channel activity using the Ag/AgCl electrodes and an electrophysiology setup.

The high resistance of the DPhPC membrane allows for the detection of single-channel

currents in the picoampere range.[1]
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Ion Channel Reconstitution
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Fig 2. Workflow for ion channel reconstitution.

Role in Signaling Pathway Research
It is important to note that DPhPC itself is not typically considered a signaling molecule.

Instead, its utility lies in providing a stable and inert environment to study the signaling

functions of other molecules, particularly ion channels which are critical components of

numerous signaling pathways. The low intrinsic conductivity of DPhPC bilayers ensures that

any measured electrical signals are due to the activity of the reconstituted protein of interest.

Studying Signaling with DPhPC
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Ion Channel
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Click to download full resolution via product page

Fig 3. DPhPC as a tool for studying ion channel signaling.

Conclusion
DPhPC is a versatile and robust phospholipid that serves as a fundamental tool for researchers

in biophysics and drug development. Its unique chemical structure provides the stability

necessary to create reliable model membranes for a wide range of in vitro assays. By

understanding its properties and employing established experimental protocols, scientists can

effectively leverage DPhPC to advance our understanding of membrane protein function and to

develop novel therapeutic delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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